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CAS Number: 1009-06-9

This guide provides a comprehensive technical overview of N-(2-Bromo-5-
fluorophenyl)acetamide, a key chemical intermediate in the pharmaceutical industry. Intended
for researchers, scientists, and professionals in drug development, this document delves into
the compound's synthesis, properties, and applications, grounding all information in established
scientific principles and validated methodologies.

Introduction: A Versatile Building Block in Medicinal
Chemistry

N-(2-Bromo-5-fluorophenyl)acetamide is a halogenated aromatic compound that has
emerged as a valuable building block in the synthesis of complex organic molecules.[1] Its
structure, featuring a bromine atom and a fluorine atom on the phenyl ring, offers unique
reactivity and allows for selective chemical modifications. This strategic placement of halogens
makes it an ideal starting material for creating diverse molecular scaffolds, particularly in the
development of novel therapeutic agents. The presence of both bromo and fluoro substituents
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enables selective functionalization through various cross-coupling reactions, a cornerstone of
modern medicinal chemistry.[1] Consequently, this compound is frequently employed in the
synthesis of kinase inhibitors and anti-inflammatory agents, where fine-tuning of molecular
properties is crucial for biological activity.[1]

Physicochemical and Spectroscopic Profile

N-(2-Bromo-5-fluorophenyl)acetamide is typically a white to off-white solid and is soluble in
polar organic solvents.[2] A summary of its key physical and chemical properties is provided in
the table below.

Property Value Source
CAS Number 1009-06-9 ,
Molecular Formula CsH7BrFNO

Molecular Weight 232.05 g/mol

Appearance White to off-white solid

Melting Point Data not available

Solubility Soluble in polar solvents

Storage Room temperature, sealed, dry

Spectroscopic Characterization

While a comprehensive public database of the spectra for N-(2-Bromo-5-
fluorophenyl)acetamide is not readily available, the expected spectroscopic data can be
inferred from its structure and comparison with similar compounds.

e 'H NMR: The proton NMR spectrum is expected to show a singlet for the methyl protons of
the acetamide group, a singlet for the amide proton, and multiplets in the aromatic region
corresponding to the three protons on the phenyl ring.

e 13C NMR: The carbon NMR spectrum would display a signal for the methyl carbon, a signal
for the carbonyl carbon of the amide, and six distinct signals for the carbons of the aromatic
ring, with their chemical shifts influenced by the bromine and fluorine substituents.
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» IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the N-
H stretching of the secondary amide, the C=0 stretching of the amide carbonyl group, and
C-H stretching from the aromatic ring and methyl group. Bands corresponding to C-Br and
C-F stretching will also be present in the fingerprint region.

o Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound (232.05 g/mol ). Due to the presence of bromine, a
characteristic isotopic pattern with two peaks of nearly equal intensity (M and M+2) will be
observed for the molecular ion and bromine-containing fragments.

Synthesis of N-(2-Bromo-5-fluorophenyl)acetamide

The synthesis of N-(2-Bromo-5-fluorophenyl)acetamide is typically achieved through the N-
acetylation of its corresponding aniline precursor, 2-bromo-5-fluoroaniline. This reaction is a
standard and efficient method for the formation of an amide bond.

Reaction Principle

The lone pair of electrons on the nitrogen atom of the primary amine (2-bromo-5-fluoroaniline)
acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acetylating agent, such
as acetic anhydride or acetyl chloride. In the case of acetic anhydride, the reaction proceeds
via a nucleophilic acyl substitution mechanism, with acetic acid as a byproduct. The use of a
mild base or carrying out the reaction in a suitable solvent can facilitate the reaction.

Experimental Protocol: Acetylation of 2-bromo-5-
fluoroaniline

This protocol is adapted from a general procedure for the acetylation of anilines.
Materials:

e 2-bromo-5-fluoroaniline

e Acetic anhydride

o Glacial acetic acid
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Ice water

Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

Heating mantle

Filtration apparatus

Procedure:

¢ In a round-bottom flask, combine 2-bromo-5-fluoroaniline and glacial acetic acid.
 To this mixture, add acetic anhydride.

o Heat the reaction mixture at reflux for a short period (e.g., 5-15 minutes), monitoring the
reaction progress by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature and then pour it into ice
water to precipitate the product.

o Collect the solid product by vacuum filtration.
e Wash the solid with cold water to remove any remaining acetic acid.

e Dry the product, N-(2-Bromo-5-fluorophenyl)acetamide, to a constant weight.

Synthesis Workflow Diagram

Work-up & Purification

4> Washing with Cold Water _— N-(2-Bromo-5-fluorophenyl)acetamide

cetylation
L UCNGEITS I Precipitation in Ice Water

Acetic_anhydride
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Caption: Workflow for the synthesis of N-(2-Bromo-5-fluorophenyl)acetamide.

Applications in Drug Discovery and Development

The strategic placement of bromine and fluorine atoms on the phenylacetamide scaffold makes
N-(2-Bromo-5-fluorophenyl)acetamide a highly versatile intermediate in the synthesis of
pharmacologically active compounds. The bromine atom can readily participate in various
palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for
the introduction of diverse substituents. The fluorine atom can enhance metabolic stability,
binding affinity, and membrane permeability of the final drug molecule.

Kinase Inhibitors

Kinase inhibitors are a major class of targeted cancer therapies.[3][4] The phenylacetamide
scaffold is a common feature in many kinase inhibitors. N-(2-Bromo-5-
fluorophenyl)acetamide serves as a key starting material for the synthesis of complex
heterocyclic systems that can effectively target the ATP-binding site of various kinases. The
bromo and fluoro groups can be exploited to modulate the selectivity and potency of these
inhibitors.

Anti-inflammatory Agents

The development of novel anti-inflammatory drugs often involves the synthesis of molecules
that can modulate inflammatory pathways. The structural features of N-(2-Bromo-5-
fluorophenyl)acetamide make it a suitable precursor for the synthesis of compounds with
potential anti-inflammatory activity.[1]

Antileishmanial Agents

Leishmaniasis is a parasitic disease caused by Leishmania protozoa. There is an urgent need
for new, effective, and less toxic antileishmanial drugs. N-(2-Bromo-5-
fluorophenyl)acetamide has been utilized as a reagent in the preparation of fluorinated
rhodacyanine analogues with demonstrated antileishmanial properties.[2] This highlights the
potential of this compound in the development of novel antiparasitic agents.
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Caption: Applications of N-(2-Bromo-5-fluorophenyl)acetamide in drug discovery.

Safety and Handling

As with all chemical reagents, proper safety precautions must be observed when handling N-
(2-Bromo-5-fluorophenyl)acetamide. While a specific safety data sheet (SDS) for this
compound is not widely available, information from structurally similar compounds, such as N-
(2-bromo-4-fluorophenyl)acetamide, suggests that it should be handled with care.

Potential Hazards:

Harmful if swallowed.[5]

May cause skin and eye irritation.[5]

May cause respiratory irritation.[5]

Toxic to aquatic life with long-lasting effects.[5]
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Recommended Precautions:

Work in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of dust and contact with skin and eyes.
 In case of contact, immediately flush the affected area with plenty of water.

» Dispose of the chemical and its container in accordance with local, regional, and national
regulations.

It is imperative to consult the specific Safety Data Sheet provided by the supplier before
handling this compound.

Conclusion

N-(2-Bromo-5-fluorophenyl)acetamide, with its unique structural features, serves as a
cornerstone intermediate for the synthesis of a wide array of biologically active molecules. Its
utility in the construction of kinase inhibitors, anti-inflammatory agents, and antileishmanial
compounds underscores its importance in modern drug discovery and development. A
thorough understanding of its synthesis, properties, and reactivity is essential for medicinal
chemists and researchers aiming to leverage this versatile building block for the creation of
next-generation therapeutics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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